2,2-Difluoro-2-(5-fluoropyrimidin-2-yl)acetic acid

• Molecular Formula: C6H3F3N2O2
• Molecular Weight: 192.10 g/mol
• IUPAC Name: 2,2-difluoro-2-(5-fluoropyrimidin-2-yl)acetic acid
• InChI: InChI=1S/C6H3F3N2O2/c7-3-1-10-4(11-2-3)6(8,9)5(12)13/h1-2H,(H,12,13)
• InChI Key: NSWZNVGVZANETB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)C(C(=O)O)(F)F)F

Description

2,2-Difluoro-2-(5-fluoropyrimidin-2-yl)acetic acid is a useful research compound. Its molecular formula is C6H3F3N2O2 and its molecular weight is 192.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To sodium 2,2-difluoro-2-(5-fluoropyrimidin-2-yl)acetate from Example 3 step C (2.97 g, 13.87 mmol) was added EtOAc (100 mL) and 4 N HCl (100 mL) and the mixture shaken and partitioned. The organic phase was dried over sodium sulfate and concentrated under reduced pressure. Hexanes was added to the residue and the mixture again concentrated under reduced pressure to afford 2,2-difluoro-2-(5-fluoropyrimidin-2-yl)acetic acid (2.08 g, 78%), which was used without further purification.